Cas no 2379-57-9 (DNQX)

DNQX structure
DNQX structure
Product Name:DNQX
CAS No:2379-57-9
MF:C8H4N4O6
MW:252.140561103821
MDL:MFCD00069257
CID:255483
PubChem ID:24277973
Update Time:2025-04-19

DNQX Chemical and Physical Properties

Names and Identifiers

    • 2,3-Quinoxalinedione,1,4-dihydro-6,7-dinitro-
    • Dnqx
    • 1,4-Dihydro-6,7-Dinitro-2,3-Quinoxalinedione
    • 6,7-Dinitro-2,3-dihydroxyquinoxaline
    • 6,7-DINITROQUINOXALINE-2,3-DIONE
    • 6,7-dinitro-1,4-dihydroquinoxaline-2,3-dione
    • 6,7-Dinitroquinoxaline-2,3(1H,4H)-dione
    • 6,7-Dinitro-1,4-dihydro-quinoxaline-2,3-dione
    • 6,7-Dinitroquinoxaline-2,3-(1H,4H)-dione
    • FG 9041
    • 6,7-Dinitroquinoxaline-2,3-dione (DNQX)
    • 2,3-Quinoxalinedione, 1,4-dihydro-6,7-dinitro-
    • 62T278S1MX
    • 1ftl
    • Oprea1_127694
    • Lopac0_000345
    • MLS000705107
    • BPBio1_001176
    • C8H4N4O6
    • AKOS005066561
    • SR-01000313889-1
    • SDCCGSBI-0050333.P002
    • BCP34647
    • D 0540
    • NCGC00261030-01
    • J-015214
    • UNII-62T278S1MX
    • CCG-204440
    • NCGC00015319-04
    • Tox21_500345
    • FG-9041
    • NCGC00024490-02
    • CHEBI:93492
    • DTXSID60178476
    • AE-641/00586054
    • NCGC00015319-02
    • AKOS000448016
    • BRD-K64400208-001-02-6
    • SMR000230466
    • EU-0100345
    • Biomol-NT_000182
    • BRD-K64400208-001-01-8
    • NCGC00015319-05
    • HY-15067
    • FT-0620868
    • HMS3675A15
    • HMS2599K21
    • NCGC00024490-04
    • 2379-57-9
    • CHEMBL155265
    • Lopac-D-0540
    • AC-33199
    • HMS3266C03
    • NS00071564
    • NCGC00024490-03
    • SR-01000075442-3
    • BRD-K85266041-304-01-7
    • SR-01000075442-1
    • CS-5935
    • SCHEMBL8128055
    • Tocris-0189
    • NCGC00015319-01
    • NCGC00015319-03
    • FG 9041;FG9041;FG-9041
    • DNQX, >=98% (TLC)
    • AS-55799
    • SCHEMBL594575
    • DB03759
    • NCGC00015319-13
    • NCGC00015319-06
    • SR-01000075442
    • 6,7-dinitro-2,3-quinoxalinediol
    • LP00345
    • HMS3261E11
    • HMS3411A15
    • HB0261
    • SR-01000313889
    • 6,7-dinitro-1,2,3,4-tetrahydroquinoxaline-2,3-dione
    • MFCD00069257
    • NCGC00024490-01
    • DNQX?
    • 6,7-dinitroquinoxaline-2,3-diol
    • A12321
    • BRD-K64400208-001-08-3
    • STL507389
    • STL431184
    • BRD-K64400208-304-01-6
    • RWVIMCIPOAXUDG-UHFFFAOYSA-N
    • DNQX
    • MDL: MFCD00069257
    • Inchi: 1S/C8H4N4O6/c13-7-8(14)10-4-2-6(12(17)18)5(11(15)16)1-3(4)9-7/h1-2H,(H,9,13)(H,10,14)
    • InChI Key: RWVIMCIPOAXUDG-UHFFFAOYSA-N
    • SMILES: O=C1C(NC2C=C(C(=CC=2N1)[N+](=O)[O-])[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 252.01300
  • Monoisotopic Mass: 252.013
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 0
  • Complexity: 386
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: 0.1
  • Topological Polar Surface Area: 150

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.738±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: >360 ºC
  • Boiling Point: 395.32°C (rough estimate)
  • Flash Point: 359.4 °C
  • Refractive Index: 1.6700 (estimate)
  • Solubility: Almost insoluble (0.016 g/l) (25 º C),
  • Stability/Shelf Life: Store in freezer at -20°C
  • PSA: 157.36000
  • LogP: 1.07920
  • Solubility: Not determined

DNQX Security Information

  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Storage Condition:Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

DNQX Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

DNQX Pricemore >>

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